Cas no 5216-30-8 (3,3'-Dichlorodiphenylacetylene)

3,3'-Dichlorodiphenylacetylene is a versatile organic compound with a unique structure. Its dichlorinated phenyl rings confer stability and reactivity, making it ideal for synthesizing various organic molecules. This compound exhibits high purity and excellent solubility, facilitating precise chemical reactions. Its distinct electronic properties render it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and fine chemicals.
3,3'-Dichlorodiphenylacetylene structure
5216-30-8 structure
Product Name:3,3'-Dichlorodiphenylacetylene
CAS No:5216-30-8
MF:C14H17Cl2NO2
MW:302.196282148361
CID:383425
PubChem ID:2834234
Update Time:2025-06-20

3,3'-Dichlorodiphenylacetylene Chemical and Physical Properties

Names and Identifiers

    • 4-tert-butyl-1-[(2,2-dichlorocyclopropyl)methyl]-2-nitrobenzene
    • 3,3'-Dichlorodiphenylacetylene
    • SMSF0004649
    • BIM-0014171.P001
    • CBMicro_014258
    • 5216-30-8
    • DTXSID90385393
    • Inchi: 1S/C14H17Cl2NO2/c1-13(2,3)10-5-4-9(12(7-10)17(18)19)6-11-8-14(11,15)16/h4-5,7,11H,6,8H2,1-3H3
    • InChI Key: GFFQZNHLPHZLNJ-UHFFFAOYSA-N
    • SMILES: ClC1(CC1CC1C=CC(=CC=1[N+](=O)[O-])C(C)(C)C)Cl

Computed Properties

  • Exact Mass: 301.06381
  • Monoisotopic Mass: 301.0636342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 43.14

3,3'-Dichlorodiphenylacetylene Pricemore >>

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